Cas no 329906-01-6 (4-Thiazoleacetic acid, 2-(4-morpholinyl)-, ethyl ester)

• Product Name: 4-Thiazoleacetic acid, 2-(4-morpholinyl)-, ethyl ester
• CAS No: 329906-01-6
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 1454432
• PubChem ID: 2325451
• Update Time: 2025-05-20

4-Thiazoleacetic acid, 2-(4-morpholinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-(4-morpholinyl)-, ethyl ester
• ethyl 2-(2-morpholinothiazol-4-yl)acetate
• DA-34564
• AKOS017264919
• HMS1749F03
• ethyl 2-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]acetate
• Oprea1_611142
• SCHEMBL8183054
• WAY-603392
• Z48858590
• 329906-01-6
• G64271

• Inchi： 1S/C11H16N2O3S/c1-2-16-10(14)7-9-8-17-11(12-9)13-3-5-15-6-4-13/h8H,2-7H2,1H3
• InChI Key： NDZOLYPESIETMS-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1N1CCOCC1

Computed Properties

• Exact Mass: 256.08828
• Monoisotopic Mass: 256.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• PSA: 51.66

Additional information on 4-Thiazoleacetic acid, 2-(4-morpholinyl)-, ethyl ester

4-Thiazoleacetic Acid, 2-(4-Morpholinyl)-, Ethyl Ester (CAS No. 329906-01-6)

The compound 4-thiazoleacetic acid, 2-(4-morpholinyl)-, ethyl ester (CAS No. 329906-01-6) is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have gained considerable attention due to their diverse biological activities and potential applications in drug development. The structure of this compound consists of a thiazole ring substituted with a morpholine group at the 2-position and an ethyl ester group at the 4-position. These substituents contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of thiazole derivatives in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. The presence of the morpholine ring in this compound adds further complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. Morpholine-containing compounds are known for their ability to form hydrogen bonds, which can improve drug-target interactions and stability within biological systems.

The ethyl ester group in 4-thiazoleacetic acid, 2-(4-morpholinyl)-, ethyl ester plays a crucial role in modulating the compound's solubility and permeability. Ester groups are commonly used in drug design to enhance the absorption of hydrophilic compounds across biological membranes. This feature makes the compound a promising candidate for oral drug delivery systems.

From a synthetic perspective, the preparation of this compound involves a series of well-established organic reactions. The synthesis typically begins with the formation of the thiazole ring through condensation reactions between thiourea derivatives and aldehydes or ketones. Subsequent steps involve the introduction of the morpholine group and the ethyl ester functionality through nucleophilic substitutions or coupling reactions. The optimization of these steps is critical to ensure high yields and purity of the final product.

In terms of biological activity, recent research has demonstrated that 4-thiazoleacetic acid, 2-(4-morpholinyl)-, ethyl ester exhibits potent anti-inflammatory effects by inhibiting key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells). These findings suggest that the compound could be developed into a novel therapeutic agent for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, this compound has also shown promise in anticancer research. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. The ability to selectively target cancer cells while sparing normal cells makes this compound a valuable lead for developing targeted cancer therapies.

In addition to its therapeutic applications, 4-thiazoleacetic acid, 2-(4-morpholinyl)-, ethyl ester has potential uses in agrochemicals and industrial materials. Its ability to inhibit microbial growth suggests applications in crop protection against fungal pathogens. Furthermore, its structural versatility makes it a candidate for developing advanced materials with tailored properties for use in electronics or biotechnology.

The ongoing research into this compound underscores its significance as a multifunctional molecule with wide-ranging applications. Collaborative efforts between chemists, pharmacologists, and biologists are essential to fully harness its potential across different fields. As more insights into its mechanism of action and pharmacokinetics emerge, this compound is poised to make significant contributions to medicine and beyond.